6-methoxy-3-methylsulfanyl-1H-indole

• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 6-methoxy-3-methylsulfanyl-1H-indole
• InChI: InChI=1S/C10H11NOS/c1-12-7-3-4-8-9(5-7)11-6-10(8)13-2/h3-6,11H,1-2H3
• InChI Key: KFFFUJLQDQWOMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CN2)SC

Description

6-methoxy-3-methylsulfanyl-1H-indole is a useful research compound. Its molecular formula is C10H11NOS and its molecular weight is 193.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methoxy-3-thiocyanato-1H-indole (0.336 g, 1.64 mmole) and methyl iodide (0.700 g, 4.93 mmole) in methanol (10 ml) was added potassium hydroxide solution (0.164 ml, 10N) at 0° C. The reaction mixture was stirred for 1 h at room temperature. Silica gel (5 g) was added to the reaction mixture and the solvent was removed under reduced pressure. The residue was purified on a column of silica gel, eluting the product with mixtures of ethyl acetate:hexane (1:9 to 1:1). The first product which was eluted was the desired 6-methoxy-3-methylsulfanyl-1H-indole (0.120 g, 37% yield) followed by 6-methoxy-1H-indole-3-thiol (0.126 g). Step 3